Cas no 795290-94-7 (Benzoic acid, 4-[[[2-(diethylamino)ethyl]amino]sulfonyl]-, hydrazide)

• Product Name: Benzoic acid, 4-[[[2-(diethylamino)ethyl]amino]sulfonyl]-, hydrazide
• CAS No: 795290-94-7
• MF: C₁₃H₂₂N₄O₃S
• MW: 314.403781414032
• CID: 5235124
• Update Time: 2026-03-08

Benzoic acid, 4-[[[2-(diethylamino)ethyl]amino]sulfonyl]-, hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[[2-(diethylamino)ethyl]amino]sulfonyl]-, hydrazide

• Inchi： 1S/C13H22N4O3S/c1-3-17(4-2)10-9-15-21(19,20)12-7-5-11(6-8-12)13(18)16-14/h5-8,15H,3-4,9-10,14H2,1-2H3,(H,16,18)
• InChI Key： BGEQEYUTSFOFOL-UHFFFAOYSA-N
• SMILES： C(NN)(=O)C1=CC=C(S(NCCN(CC)CC)(=O)=O)C=C1

Additional information on Benzoic acid, 4-[[[2-(diethylamino)ethyl]amino]sulfonyl]-, hydrazide

Benzoic acid, 4-[[[2-(diethylamino)ethyl]amino]sulfonyl]-, hydrazide (CAS No. 795290-94-7)

Benzoic acid, 4-[[[2-(diethylamino)ethyl]amino]sulfonyl]-, hydrazide (CAS No. 795290-94-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DEAE-Benzoic Acid Hydrazide, is characterized by its unique structural features, which include a benzoic acid core, a sulfonyl group, and a diethylaminoethyl moiety. These structural elements contribute to its potential as a building block for the synthesis of more complex molecules and its utility in various biological assays.

The benzoic acid core of the compound is well-known for its antimicrobial properties and has been extensively studied for its role in food preservation and pharmaceutical formulations. The sulfonyl group, on the other hand, imparts additional reactivity and functional versatility to the molecule. The presence of the diethylaminoethyl moiety introduces a basic amine functionality, which can interact with various biological targets and enhance the compound's solubility and bioavailability.

Recent research has highlighted the potential of DEAE-Benzoic Acid Hydrazide in the development of novel therapeutics. A study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a scaffold for the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of DEAE-Benzoic Acid Hydrazide exhibited significant inhibitory activity against key enzymes such as kinases and proteases, suggesting its potential as a lead compound for further drug development.

In another study published in Bioorganic & Medicinal Chemistry Letters (2022), scientists investigated the antimicrobial properties of DEAE-Benzoic Acid Hydrazide and its derivatives. The results showed that these compounds displayed broad-spectrum activity against both Gram-positive and Gram-negative bacteria, making them promising candidates for the development of new antibiotics. The study also highlighted the importance of the hydrazide group in enhancing the antimicrobial efficacy of the molecule.

The structural flexibility of DEAE-Benzoic Acid Hydrazide allows for easy modification through various chemical reactions, such as acylation, alkylation, and coupling reactions with other functional groups. This makes it an attractive starting material for combinatorial chemistry approaches, where large libraries of compounds can be synthesized and screened for desired biological activities. The ability to fine-tune the properties of these derivatives through systematic modifications has led to numerous patents and ongoing research projects aimed at developing new therapeutic agents.

In addition to its applications in drug discovery, DEAE-Benzoic Acid Hydrazide has also been explored for its use in diagnostic assays. A recent study published in Analyst (2021) demonstrated that this compound can be used as a fluorescent probe for detecting specific biomolecules. The researchers developed a method where DEAE-Benzoic Acid Hydrazide was conjugated with fluorescent dyes to create highly sensitive and selective probes for imaging applications. This approach has shown promise in improving the accuracy and reliability of diagnostic tests.

The safety profile of DEAE-Benzoic Acid Hydrazide is another important consideration in its use for pharmaceutical applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development into clinical candidates. However, like any chemical compound, it is essential to conduct comprehensive safety assessments to ensure its safe use in humans.

In conclusion, Benzoic acid, 4-[[[2-(diethylamino)ethyl]amino]sulfonyl]-, hydrazide (CAS No. 795290-94-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional versatility make it an attractive candidate for the development of new therapeutics, diagnostic tools, and other advanced materials. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in the field.